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Compound of Interest

Compound Name: ADX71743

Cat. No.: B15616913

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal information for the research
chemical ADX71743. The following procedures are designed to ensure the safe use and proper
disposal of this compound, minimizing risk to personnel and the environment.

l. Quantitative Data Summary

The following table summarizes key quantitative data for ADX71743, a selective,
noncompetitive, and brain-penetrant negative allosteric modulator (NAM) of the metabotropic
glutamate receptor 7 (mGlu7).[1][2]
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Property Value Source
Molecular Weight 269.34 g/mol [3114]
CAS Number 1431641-29-0 [4]
Form Powder [4]
Color White to beige [4]
Purity >98% (HPLC) [3]
Solubility DMSO: 5 mg/mL (warmed) [4]
Storage Temperature -20°C [3114]
ICso (in-house cell lines) 300 nM [1][3]
ICso (vs. ECso of glutamate) 22 nM [1]
ICso (vs. ECso of L-AP4) 125 nM [1]

Il. Proper Disposal Procedures for ADX71743

As a specific Safety Data Sheet (SDS) for ADX71743 is not publicly available, the following
disposal procedures are based on general guidelines for non-hazardous solid organic

laboratory chemicals. It is imperative to consult your institution's Environmental Health and

Safety (EHS) department for specific local regulations.

Step-by-Step Disposal Guidance:

» Assess Hazards: Before disposal, review all available safety information. While ADX71743 is

not classified as a hazardous substance, it is crucial to handle it with care in a laboratory

setting.[5] Check the product's SDS, if available from the supplier, for any specific handling

or disposal instructions.[6]

e Solid Waste Disposal:

o Uncontaminated ADX71743: Unused or expired solid ADX71743 should be disposed of as
chemical waste. Place the solid in a clearly labeled, sealed container. The label should
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include the chemical name ("ADX71743"), CAS number (1431641-29-0), and the
approximate amount.[6]

o Contaminated Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has
come into contact with ADX71743 should be collected in a designated hazardous waste
container.[7] For non-hazardous solids, some institutions may permit disposal in the
regular trash after ensuring no free-flowing liquid remains.[8] However, it is best practice to
treat it as chemical waste.

e Liquid Waste Disposal (Solutions of ADX71743):

o Solvent-based solutions: Solutions of ADX71743 in organic solvents (e.g., DMSO) should
be collected in a designated solvent waste container. Do not pour organic solvents down
the drain.[9]

o Agqueous solutions: For very dilute aqueous solutions of non-hazardous chemicals, some
institutions may permit drain disposal with copious amounts of water.[9][10] However,
without a specific SDS confirming its environmental safety, it is recommended to collect all
ADX71743 solutions as chemical waste.

o Empty Containers:

o Thoroughly rinse empty containers that held ADX71743 with a suitable solvent (e.g.,
ethanol or acetone) three times.[7]

o Collect the rinsate as chemical waste.[7]
o Deface the original label on the container to prevent misuse.[8]

o Once clean and the label is defaced, the container can typically be disposed of in the
regular trash or recycling, in accordance with institutional policies.

o Arrange for Waste Pickup: Contact your institution's EHS or waste management department
to schedule a pickup for the collected chemical waste.[6]

lll. Experimental Protocol: In Vivo Assessment of
Anxiolytic-Like Activity
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The following is a detailed methodology for the marble-burying test in mice, an experiment
used to assess the anxiolytic-like effects of ADX71743.[11]

Objective: To determine if ADX71743 reduces anxiety-like behavior in mice, as indicated by a
decrease in the number of marbles buried.

Materials:

ADX71743

e Vehicle solution (e.g., saline)

o Standard mouse cages (e.g., 26 x 20 x 14 cm)

o Clean bedding (approximately 5 cm deep)

¢ 20 glass marbles (1.5 cm diameter) per cage

e Male C57BI6/J mice

o Syringes and needles for subcutaneous (s.c.) administration
Procedure:

¢ Animal Acclimation: Allow mice to acclimate to the housing facility for at least one week
before the experiment.

e Drug Administration: Administer ADX71743 subcutaneously at doses of 50, 100, and 150
mg/kg.[11] A control group should receive the vehicle solution. The injection should occur 30
minutes before the start of the behavioral test.[12]

o Test Arena Preparation: Prepare the test cages by filling them with 5 cm of clean bedding.
Evenly space 20 marbles on the surface of the bedding.

e Behavioral Testing: Place a single mouse in each prepared cage and leave it undisturbed for
30 minutes.
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» Data Collection: After the 30-minute session, carefully remove the mouse from the cage.
Count the number of marbles that are at least two-thirds buried in the bedding.

» Data Analysis: Compare the number of buried marbles between the ADX71743-treated
groups and the vehicle control group using an appropriate statistical test (e.g., ANOVA). A
significant reduction in the number of buried marbles in the drug-treated groups is indicative
of an anxiolytic-like effect.[11]

IV. Mandatory Visualizations

A. Experimental Workflow for Marble-Burying Test
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Caption: Workflow for assessing the anxiolytic effects of ADX71743.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15616913?utm_src=pdf-body-img
https://www.benchchem.com/product/b15616913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

B. Signaling Pathway of ADX71743 at the mGlu7 Receptor
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Caption: ADX71743's inhibitory effect on the mGlu7 signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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